N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C13H14N2O2S/c1-9-12(18-8-15-9)13(16)14-7-10-3-5-11(17-2)6-4-10/h3-6,8H,7H2,1-2H3,(H,14,16)
• InChI Key: JTAQLYULZHDDSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol

Description

N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide, also known as MTCA, is a compound that has been extensively studied in the field of medicinal chemistry due to its potential as a therapeutic agent. MTCA belongs to the class of thiazole derivatives, which have been shown to possess a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.

Mechanism of Action

The exact mechanism of action of N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide is not fully understood, but it is believed to act by modulating various signaling pathways involved in inflammation and cancer. Studies have shown that N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide inhibits the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects
N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide has been shown to possess a wide range of biochemical and physiological effects, including anti-inflammatory, analgesic, and anticancer properties. Studies have also demonstrated that N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide exhibits antioxidant activity, which may contribute to its therapeutic potential in various disease conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide is its potential as a therapeutic agent in various disease conditions, including cancer and inflammatory disorders. However, one of the limitations of N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide is its low solubility in water, which may pose challenges in its formulation for clinical use.

Future Directions

There are several future directions for research on N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide, including:
1. Investigating the potential of N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide as a therapeutic agent in various disease conditions, including cancer, inflammatory disorders, and neurodegenerative diseases.
2. Developing new formulations of N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide with improved solubility and bioavailability.
3. Studying the pharmacokinetics and pharmacodynamics of N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide in animal models and humans.
4. Investigating the safety and toxicity of N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide in preclinical and clinical studies.
5. Exploring the use of N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide as a lead compound for the development of new thiazole derivatives with improved therapeutic potential.
Conclusion
In conclusion, N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide, or N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide, is a compound with potential as a therapeutic agent in various disease conditions. Its anti-inflammatory, analgesic, and anticancer properties make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide involves the reaction of 4-methoxybenzylamine with 4-methyl-1,3-thiazole-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using column chromatography to obtain pure N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide.

Scientific Research Applications

N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide has been the subject of numerous scientific studies, with researchers investigating its potential as a therapeutic agent in various disease conditions. One study demonstrated that N-[(4-methoxyphenyl)methyl]-4-methyl-1,3-thiazole-5-carboxamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.